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Compound of Interest

Compound Name: Dibutyl sulphoxide

Cat. No.: B1346571

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety data currently available
for Dibutyl sulphoxide (DBSO). The information is intended to support risk assessments and
ensure safe handling in a laboratory and drug development setting. All quantitative data is
summarized in tables for clarity, and likely experimental methodologies for key toxicological
endpoints are detailed based on internationally recognized guidelines.

Chemical and Physical Properties

Dibutyl sulphoxide is a sulfur-containing organic compound. Its physical and chemical
properties are crucial for understanding its behavior and potential hazards.
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Property Value Reference
Molecular Formula C8H180S [1112][3]
Molecular Weight 162.30 g/mol [11[415]
CAS Number 2168-93-6 [11[2][3][4]

White to pale yellow
Appearance ] ] [1]
hygroscopic solid

Melting Point 31-34 °C [1][2][3]
Boiling Point 250 °C [21[31[5]
Density 0.832 g/mL at 25 °C [21[31[5]
Flash Point 121 °C (249.8 °F) [6]
Water Solubility Slightly soluble [2][3]
Refractive Index n20/D 1.467 [21[31[5]

Toxicological Data

The available toxicological data for Dibutyl sulphoxide is limited. The primary acute toxicity
data point found is an intraperitoneal LD50 in rats.

Test Species Route Value Reference

LD50 (Lethal

Rat Intraperitoneal 378 mg/k 1117
Dose, 50%) p g/kg [1][7]

Hazard Identification and Precautions

Based on available Safety Data Sheets (SDS), Dibutyl sulphoxide is classified as follows:
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Hazard Category GHS Classification Precautionary Statements
- . P264, P270, P301+P312,
Acute Toxicity (Oral) H302: Harmful if swallowed
P501
P264, P280, P302+P352,
Skin Corrosion/Irritation H315: Causes skin irritation

P332+P313, P362

) P264, P280,
) o H319: Causes serious eye
Serious Eye Damage/Irritation o P305+P351+P338,
irritation
P337+P313
Specific target organ toxicity — ] P261, P271, P304+P340,
) ] H335: May cause respiratory
Single exposure (Respiratory imitat P312, P403+P233, P405,
irritation
tract irritation) P501

First Aid Measures:

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[7]

In case of skin contact: Wash off with soap and plenty of water.[7]

In case of eye contact: Flush eyes with water as a precaution.[7]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[7]

Experimental Protocols

While specific experimental reports for Dibutyl sulphoxide are not readily available, the
following methodologies, based on OECD guidelines, represent the standard approach for
assessing the acute toxicity and irritation potential of a chemical like Dibutyl sulphoxide.

Acute Oral Toxicity (Based on OECD Guideline 401)

This test provides information on health hazards likely to arise from a single oral exposure to a

substance.
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Test Animals: Healthy, young adult rodents (e.g., rats) are used. At least 5 animals of the
same sex are used for each dose level.[4]

Dosage: The test substance is administered orally by gavage in graduated doses to several
groups of animals, with one dose per group.[4] Doses are chosen based on a preliminary
range-finding test.

Observation Period: Animals are observed for at least 14 days.[4] The time of onset,
duration, and disappearance of toxicity signs, as well as the time of death, are recorded.[4]

Endpoint: The LD50 (median lethal dose) is calculated, which is the statistically derived
single dose expected to cause death in 50% of the animals.[4] All animals (those that die
during the test and survivors at the end) are subjected to a gross necropsy.[4]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test assesses the potential of a substance to cause reversible inflammatory changes to

the skin.

o Test Animal: The albino rabbit is the preferred species.[8]

Application: A single dose of 0.5 g of the solid test substance is applied to a small area of
clipped skin (approximately 6 cm?).[8] An untreated skin area serves as a control.

Exposure: The exposure duration is 4 hours.[8] After exposure, the residual test substance is
removed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specified
intervals for up to 14 days.[8] The degree of irritation is scored.

Classification: The substance is considered an irritant if responses persist to the end of the
14-day observation period.[8]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
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This test evaluates the potential of a substance to produce irritation or damage to the eye.

Test Animal: The albino rabbit is the preferred species.[5]

o Application: A single dose of the test substance is applied into the conjunctival sac of one
eye of the animal.[2][5] The other eye remains untreated and serves as a control.[2][5]

e Procedure: The test is initially performed on a single animal.[1][5] If corrosive or severe
irritant effects are observed, no further testing is conducted.[1] If not, the response is
confirmed in up to two additional animals.[5]

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[5] Lesions
of the cornea, iris, and conjunctiva are scored to evaluate the degree of irritation.[2] The
observation period should be sufficient to assess the reversibility of the effects.[2]

Potential Signaling Pathways

The precise mechanism of toxicity for Dibutyl sulphoxide has not been elucidated in the
available literature. However, for sulfoxides in general, and their parent compound Dimethyl
sulfoxide (DMSO), interactions with cellular membranes and proteins are known. Oxidative
stress is a potential pathway, as sulfoxides can be metabolized and potentially generate
reactive oxygen species.

Below is a generalized logical workflow for assessing the potential toxicity of a chemical
substance.
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General Chemical Toxicity Assessment Workflow
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Hypothetical Cellular Stress Response Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: Health and Safety Data for
Dibutyl Sulphoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134657 1#health-and-safety-data-for-dibutyl-
sulphoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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